Cas no 1353944-09-8 (1-(4-Methylaminomethyl-piperidin-1-yl)-ethanone)

1-(4-Methylaminomethyl-piperidin-1-yl)-ethanone is a specialized piperidine derivative with potential applications in pharmaceutical and chemical research. Its structure features a methylaminomethyl substituent at the 4-position of the piperidine ring, coupled with an acetyl group at the nitrogen, offering a versatile scaffold for further functionalization. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its well-defined molecular architecture allows for precise modifications, enhancing its utility in medicinal chemistry. The compound's stability and synthetic accessibility make it a practical choice for exploratory research and drug discovery programs.
1-(4-Methylaminomethyl-piperidin-1-yl)-ethanone structure
1353944-09-8 structure
Product Name:1-(4-Methylaminomethyl-piperidin-1-yl)-ethanone
CAS No:1353944-09-8
MF:C9H18N2O
MW:170.252022266388
CID:2155941
PubChem ID:22983130
Update Time:2025-06-09

1-(4-Methylaminomethyl-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methylaminomethyl-piperidin-1-yl)-ethanone
    • 1-(4-((Methylamino)methyl)piperidin-1-yl)ethanone
    • AM92082
    • 1-(4-methylaminomethylpiperidin-1-yl)ethanone
    • 1353944-09-8
    • SB42827
    • AKOS012554167
    • 1-[4-(methylaminomethyl)piperidin-1-yl]ethanone
    • G70606
    • DB-225706
    • SCHEMBL178411
    • MDL: MFCD18302302
    • Inchi: 1S/C9H18N2O/c1-8(12)11-5-3-9(4-6-11)7-10-2/h9-10H,3-7H2,1-2H3
    • InChI Key: RGJYOABHJQLZFV-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCC(CNC)CC1

Computed Properties

  • Exact Mass: 170.141913202g/mol
  • Monoisotopic Mass: 170.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.299
  • XLogP3: 0

1-(4-Methylaminomethyl-piperidin-1-yl)-ethanone Pricemore >>

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